Cas no 303107-74-6 (3-(5-methylthiophen-2-yl)-N'-(1Z)-1-phenylethylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(5-methylthiophen-2-yl)-N'-(1Z)-1-phenylethylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 303107-74-6
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 3055560
• PubChem ID: 7109449
• Update Time: 2025-04-21

3-(5-methylthiophen-2-yl)-N'-(1Z)-1-phenylethylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>(E)-3-(5-methylthiophen-2-yl)-N'-(1-phenylethylidene)-1H-pyrazole-5-carbohy drazide
• 3-(5-methylthiophen-2-yl)-N'-(1Z)-1-phenylethylidene-1H-pyrazole-5-carbohydrazide
• 3-(5-Methylthiophen-2-yl)-N'-(1-phenylethylidene)-1H-pyrazole-5-carbohydrazide
• 3-(5-METHYL-2-THIENYL)-N'-(1-PHENYLETHYLIDENE)-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• AKOS005397828
• Z57458358
• STK106530
• 303107-74-6
• 3-(5-methylthiophen-2-yl)-N'-[(1Z)-1-phenylethylidene]-1H-pyrazole-5-carbohydrazide
• 652-607-0

• Inchi： 1S/C17H16N4OS/c1-11-8-9-16(23-11)14-10-15(20-19-14)17(22)21-18-12(2)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,19,20)(H,21,22)/b18-12+
• InChI Key： AQUMKPOANNJDPS-LDADJPATSA-N
• SMILES： S1C(C)=CC=C1C1=CC(C(N/N=C(\C)/C2C=CC=CC=2)=O)=NN1

Computed Properties

• Exact Mass: 324.10448232Da
• Monoisotopic Mass: 324.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 98.4Ų